1-Acetyl-5-bromo-7-nitroindoline
1-Acetyl-5-bromo-7-nitroindoline
Brand Name:
Vulcanchem
CAS No.:
62368-07-4
VCID:
VC21538527
InChI:
InChI=1S/C10H9BrN2O3/c1-6(14)12-3-2-7-4-8(11)5-9(10(7)12)13(15)16/h4-5H,2-3H2,1H3
SMILES:
CC(=O)N1CCC2=C1C(=CC(=C2)Br)[N+](=O)[O-]
Molecular Formula:
C10H20ClNO4
Molecular Weight:
285.09 g/mol
1-Acetyl-5-bromo-7-nitroindoline
CAS No.: 62368-07-4
VCID: VC21538527
Molecular Formula: C10H20ClNO4
Molecular Weight: 285.09 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 62368-07-4 |
|---|---|
| Product Name | 1-Acetyl-5-bromo-7-nitroindoline |
| Molecular Formula | C10H20ClNO4 |
| Molecular Weight | 285.09 g/mol |
| IUPAC Name | 1-(5-bromo-7-nitro-2,3-dihydroindol-1-yl)ethanone |
| Standard InChI | InChI=1S/C10H9BrN2O3/c1-6(14)12-3-2-7-4-8(11)5-9(10(7)12)13(15)16/h4-5H,2-3H2,1H3 |
| Standard InChIKey | YIFPACFSZQWAQF-FJXQXJEOSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)CC[C@@H](C(=O)OC)N.Cl |
| SMILES | CC(=O)N1CCC2=C1C(=CC(=C2)Br)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)N1CCC2=C1C(=CC(=C2)Br)[N+](=O)[O-] |
| Synonyms | 6234-01-1;H-Glu(OtBu)-OMe.HCl;L-Glutamicacid5-tert-butyl1-methylesterhydrochloride;(S)-5-tert-Butyl1-methyl2-aminopentanedioatehydrochloride;5-tert-Butyl1-methylL-glutamatehydrochloride;H-Glu(OtBu)-OMeinvertedexclamationmarkcurrencyHCl;H-Glu(OtBu)-OMeHCl;Glu(OtBu)-OMe.HCl;H-Glu(OtBu)-OMeCl;PubChem19039;KSC491O2T;91043_ALDRICH;H-Glu(OtBu)-OMehydrochloride;SCHEMBL1143881;Jsp000039;91043_FLUKA;CTK3J1729;MolPort-003-939-678;YIFPACFSZQWAQF-FJXQXJEOSA-N;EINECS228-348-0;ANW-14024;CH-173;AKOS016842891;RTR-037310;VA50469 |
| PubChem Compound | 2729243 |
| Last Modified | Aug 15 2023 |
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